Cas no 118460-46-1 (Cyclohexanepropanoicacid, a-fluoro-b-oxo-, ethyl ester)

• Product Name: Cyclohexanepropanoicacid, a-fluoro-b-oxo-, ethyl ester
• CAS No: 118460-46-1
• MF: C₁₁H₁₇FO₃
• MW: 216.249287366867
• CID: 131854
• PubChem ID: 10488900
• Update Time: 2025-04-19

Cyclohexanepropanoicacid, a-fluoro-b-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoicacid, a-fluoro-b-oxo-, ethyl ester
• Cyclohexanepropanoic acid, alpha-fluoro-beta-oxo-, ethyl ester (9CI)
• ethyl 3-cyclohexyl-2-fluoro-3-oxopropanoate
• 118460-46-1
• ALPHA-FLUORO-BETA-OXO-CYCLOHEXANEPROPANOIC ACID ETHYL ESTER
• DTXSID30440758
• Cyclohexanepropanoic acid,alpha-fluoro-beta-oxo-,ethyl ester(9ci)

• Inchi： 1S/C11H17FO3/c1-2-15-11(14)9(12)10(13)8-6-4-3-5-7-8/h8-9H,2-7H2,1H3
• InChI Key： NATMEFKNQCUZCZ-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 216.11621
• Monoisotopic Mass: 216.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37